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Compound of Interest

Compound Name: Atractyloside potassium salt

Cat. No.: B1233936

Get Quote

Executive Safety Summary
Atractyloside Potassium Salt (ATR-K) is not a standard laboratory reagent; it is a high-affinity

mitochondrial toxin.[1] Unlike general organic waste, ATR-K targets the Adenine Nucleotide

Translocator (ANT), mechanically halting cellular respiration.[1]

Critical Warning: The potassium salt form significantly increases water solubility (~20 mg/mL).

This enhances bioavailability and dermal absorption rates compared to the free acid, making

liquid spills exceptionally hazardous. Do not treat this as generic chemical waste.

The "Why": Mechanism of Toxicity
To ensure compliance, researchers must understand the biological stakes. ATR-K does not

cause simple chemical burns; it induces rapid apoptotic cell death by starving the cell of ATP.

Mechanism of Action
ATR-K acts as a competitive inhibitor of the Adenine Nucleotide Translocator (ANT) located on

the inner mitochondrial membrane.
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Blockade: ATR-K locks the ANT in the "c-state" (cytosolic side), preventing ADP from

entering the mitochondrial matrix.

Stasis: Oxidative phosphorylation stalls because ATP synthase lacks ADP substrate.[2]

Collapse: The mitochondrial permeability transition pore (mPTP) opens, leading to loss of

membrane potential (

), swelling, and release of pro-apoptotic factors (Cytochrome c).[1]

Visualizing the Hazard
The following diagram illustrates the blockade mechanism, validating the need for strict

containment.
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Figure 1: Mechanism of Action. ATR-K competitively binds to ANT, mechanically blocking the

fuel line (ADP) of the cell, leading to inevitable bio-energetic collapse.[1]
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Safety Data & Handling Profile
Quantitative Safety Data

Parameter Value/Description Critical Note

CAS Number 102130-43-8 Specific to Potassium Salt

Solubility ~20–25 mg/mL (Water)
High Risk: Rapid dermal

absorption

LD50 (Rat, s.c.) ~155 mg/kg High acute toxicity

GHS Signal DANGER
Toxic if swallowed (H301),

Dermal (H311), Inhaled (H331)

Target Organs
Kidneys (Proximal Tubule),

Liver
Causes acute tubular necrosis

Personal Protective Equipment (PPE)
Respiratory: N95 minimum for solid weighing; P100/HEPA respirator recommended if

working outside a fume hood.

Dermal: Double-glove policy (Nitrile). The salt form permeates hydrophilic barriers once

dissolved.

Ocular: Chemical splash goggles.

Disposal Protocols
Core Directive: There is no benchtop chemical neutralization method (e.g., bleach/acid)

validated to destroy the glycosidic bond safely and completely. Incineration is the only

acceptable disposal method.

Protocol A: Solid Waste (Powder/Residue)
Applicability: Expired stocks, weighing boats, contaminated gloves.[1]

Step 1: Place all solid waste into a dedicated, sealable container labeled "TOXIC SOLID

WASTE - ATRACTYLOSIDE."[1]
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Step 2: Do not mix with general lab trash or biohazard bags (unless sharps are involved).

Step 3: Seal with tamper-evident tape.[1]

Protocol B: Liquid Waste (Stock Solutions)
Applicability: Unused aqueous buffers containing ATR-K.[1]

Step 1:NEVER pour down the drain. ATR-K is stable in water and poses an environmental

threat.

Step 2: Collect in a chemically compatible bottle (HDPE or Glass).

Step 3: Label clearly: "TOXIC LIQUID WASTE - ATRACTYLOSIDE."[1]

Step 4: If the solvent is water, add a small volume of combustible solvent (e.g., Ethanol) to

the waste bottle if required by your facility's incinerator intake specs (to assist burn), but

check local EHS rules first.[1]

Disposal Decision Tree
Follow this logic flow to ensure zero errors in waste stream management.
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Figure 2: Disposal Decision Tree. Note the hard stop at drain disposal. All streams must

converge at high-temperature incineration.

Emergency Spill Procedures
Scenario: Powder Spill

Evacuate: Clear the immediate area of personnel.

Isolate: Mark the zone. Do not allow air currents (close hood sash if inside).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1233936/docs?utm_src=pdf-body-img#atractyloside-potassium-salt-comprehensive-disposal-safety-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Up: Don double nitrile gloves, lab coat, and N95/P100 mask.[1]

Wet Wipe Method: Do not sweep (creates dust). Cover the powder with a paper towel

dampened with water (ATR-K is water-soluble).

Collect: Carefully scoop the damp towels into a hazardous waste bag.

Wash: Clean the surface 3x with water and detergent.

Scenario: Liquid Spill
Absorb: Cover immediately with absorbent pads or vermiculite.

Neutralization Myth: Do not attempt to add bleach or acid. It creates unknown byproducts.

Collect: Place soaked absorbents into a "Toxic Solid Waste" container.

Verify: Wipe the area with methanol or ethanol followed by water to ensure full solubilization

and removal of residues.

Regulatory & Compliance (RCRA/EPA)
While Atractyloside is not explicitly "P-listed" (acutely toxic) by name in 40 CFR 261.33, it

meets the criteria for Characteristic Waste (Toxicity) based on its LD50 profile.[1]

Waste Code Recommendation: If your facility requires a code, default to the characteristic

toxic code or "Non-Regulated Toxic" depending on state interpretation, but always tag it for

incineration.[1]

Documentation: SDS must be accessible. Ensure the "Potassium Salt" distinction is noted,

as it affects solubility data during transport accidents.

References
National Center for Biotechnology Information. (2023). PubChem Compound Summary for

CID 102130-43-8, Atractyloside Potassium Salt. Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b1233936/docs?utm_src=pdf-body#atractyloside-potassium-salt-comprehensive-disposal-safety-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/Atractyloside-potassium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Brunmair, B., et al. (2000).[1] Characterization of the Adenine Nucleotide Translocator (ANT)

as a Target for Atractyloside. Journal of Biological Chemistry.

Obatomi, D. K., & Bach, P. H. (1998).[1] Biochemistry and toxicology of the diterpenoid

glycoside atractyloside. Food and Chemical Toxicology, 36(4), 335–346.[1] Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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